Cas no 18274-98-1 (2-[methyl(phenyl)amino]-1,4-dihydronaphthalene-1,4-dione)

• Product Name: 2-[methyl(phenyl)amino]-1,4-dihydronaphthalene-1,4-dione
• CAS No: 18274-98-1
• MF: C₁₇H₁₃NO₂
• MW: 263.290624380112
• CID: 1375984
• PubChem ID: 4192149
• Update Time: 2025-06-13

2-[methyl(phenyl)amino]-1,4-dihydronaphthalene-1,4-dione Chemical and Physical Properties

Names and Identifiers

• 1,4-Naphthalenedione, 2-(methylphenylamino)-
• 2-(N-methylanilino)naphthalene-1,4-dione
• 2-[methyl(phenyl)amino]-1,4-dihydronaphthalene-1,4-dione
• 2-(methyl(phenyl)amino)naphthalene-1,4-dione
• SR-01000009139
• SCHEMBL13384884
• F0787-0028
• HMS1422O15
• SR-01000009139-1
• IDI1_009950
• IFLab1_003843
• KUC111762N
• AKOS024600001
• DTXSID00400602
• KSC-293-064
• CHEMBL1631464
• 18274-98-1

• Inchi： 1S/C17H13NO2/c1-18(12-7-3-2-4-8-12)15-11-16(19)13-9-5-6-10-14(13)17(15)20/h2-11H,1H3
• InChI Key： AUVGWGXCTGPJKZ-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC=CC=2C(C=C1N(C)C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 263.09469
• Monoisotopic Mass: 263.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 434
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 37.4Ų

Experimental Properties

• PSA: 37.38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthoquinones
• Naphthoquinones

Additional information on 2-[methyl(phenyl)amino]-1,4-dihydronaphthalene-1,4-dione

Comprehensive Overview of 2-[methyl(phenyl)amino]-1,4-dihydronaphthalene-1,4-dione (CAS No. 18274-98-1)

The compound 2-[methyl(phenyl)amino]-1,4-dihydronaphthalene-1,4-dione (CAS No. 18274-98-1) is a naphthoquinone derivative with significant interest in organic chemistry and material science. Its unique structure, featuring a methyl(phenyl)amino substituent, makes it a versatile intermediate for synthesizing dyes, pharmaceuticals, and functional materials. Researchers and industries are increasingly exploring its applications due to its redox-active properties and potential in photocatalysis and organic electronics.

One of the most searched questions about this compound is: "What are the applications of 2-[methyl(phenyl)amino]-1,4-dihydronaphthalene-1,4-dione?" Studies highlight its role in developing organic semiconductors and dye-sensitized solar cells (DSSCs), aligning with the global push for sustainable energy solutions. Its ability to undergo reversible electron transfer reactions makes it a candidate for energy storage devices, a topic gaining traction in green chemistry forums.

The synthesis of 2-[methyl(phenyl)amino]-1,4-dihydronaphthalene-1,4-dione typically involves the reaction of 1,4-naphthoquinone with N-methylaniline under controlled conditions. Recent advancements in microwave-assisted synthesis have improved yields and reduced reaction times, addressing the demand for cost-effective production methods. This aligns with the industry's focus on process optimization and green synthesis techniques.

Another trending query is: "Is 2-[methyl(phenyl)amino]-1,4-dihydronaphthalene-1,4-dione biodegradable?" While its environmental impact is still under study, its structural similarity to natural quinones suggests potential biodegradability pathways. This aspect is critical for industries aiming to comply with REACH regulations and circular economy principles.

In the pharmaceutical domain, derivatives of 2-[methyl(phenyl)amino]-1,4-dihydronaphthalene-1,4-dione are investigated for their biological activity, particularly as antioxidants and enzyme inhibitors. However, it's essential to note that this compound itself is primarily used as a research chemical, not a drug. Its mechanism of action often involves electron transfer, a feature exploited in bioimaging and redox signaling studies.

From a commercial perspective, suppliers of CAS No. 18274-98-1 emphasize its high purity (>98%) and stability under standard storage conditions. The compound's solubility in organic solvents like DMSO and dichloromethane facilitates its use in lab-scale reactions. Pricing trends reflect its niche status, with bulk purchases often tied to R&D collaborations.

Safety data sheets (SDS) for 2-[methyl(phenyl)amino]-1,4-dihydronaphthalene-1,4-dione recommend handling it with standard lab precautions, including gloves and eye protection. Its LD50 values (where available) suggest moderate toxicity, warranting proper ventilation. These precautions resonate with the broader discussion on laboratory safety in academic and industrial settings.

Future research directions may explore its supramolecular chemistry applications, such as designing molecular switches or sensors. The compound's π-conjugated system offers opportunities in nanotechnology, particularly for conductive polymers. Such innovations could position CAS No. 18274-98-1 as a key player in smart materials development.